Cas no 835896-32-7 (methyl 2-(3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

methyl 2-(3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate structure
835896-32-7 structure
Product Name:methyl 2-(3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
CAS No:835896-32-7
MF:C21H21NO5S
MW:399.460144758224
CID:5954166
PubChem ID:2981505
Update Time:2023-11-23

methyl 2-(3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • methyl 2-[(3-methyl-1-oxo-4H-isochromene-3-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • Benzo[b]thiophene-3-carboxylic acid, 2-[[(3,4-dihydro-3-methyl-1-oxo-1H-2-benzopyran-3-yl)carbonyl]amino]-4,5,6,7-tetrahydro-, methyl ester
    • MLS000582837
    • methyl 2-{[(3-methyl-1-oxo-3,4-dihydro-1H-isochromen-3-yl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • 835896-32-7
    • SR-01000299608
    • SMR000201542
    • SR-01000299608-1
    • methyl 2-(3-methyl-1-oxoisochroman-3-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
    • HMS2475B22
    • AKOS016247069
    • F1762-0563
    • MLS002548634
    • CHEMBL1350641
    • AKOS002231418
    • Inchi： 1S/C21H21NO5S/c1-21(11-12-7-3-4-8-13(12)18(23)27-21)20(25)22-17-16(19(24)26-2)14-9-5-6-10-15(14)28-17/h3-4,7-8H,5-6,9-11H2,1-2H3,(H,22,25)
    • InChI Key： OERFMVUVFCFNPP-UHFFFAOYSA-N
    • SMILES： C12CCCCC=1C(C(OC)=O)=C(NC(C1(C)OC(=O)C3=CC=CC=C3C1)=O)S2

Computed Properties

  • Exact Mass: 399.11404394g/mol
  • Monoisotopic Mass: 399.11404394g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 655
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.354±0.06 g/cm3(Predicted)
  • Boiling Point: 689.9±55.0 °C(Predicted)
  • pka: 12.91±0.20(Predicted)

methyl 2-(3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F1762-0563-2μmol
methyl 2-(3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
 835896-32-7 90%+
2μl
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F1762-0563-5μmol
methyl 2-(3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
 835896-32-7 90%+
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F1762-0563-10μmol
methyl 2-(3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
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F1762-0563-20μmol
methyl 2-(3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
 835896-32-7 90%+
20μl
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F1762-0563-1mg
methyl 2-(3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
 835896-32-7 90%+
1mg
 $54.0 2023-05-17
Life Chemicals
F1762-0563-2mg
methyl 2-(3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
 835896-32-7 90%+
2mg
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F1762-0563-3mg
methyl 2-(3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
 835896-32-7 90%+
3mg
 $63.0 2023-05-17
Life Chemicals
F1762-0563-4mg
methyl 2-(3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
 835896-32-7 90%+
4mg
 $66.0 2023-05-17
Life Chemicals
F1762-0563-5mg
methyl 2-(3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
 835896-32-7 90%+
5mg
 $69.0 2023-05-17
Life Chemicals
F1762-0563-10mg
methyl 2-(3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
 835896-32-7 90%+
10mg
 $79.0 2023-05-17

methyl 2-(3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Related Literature

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